Cas no 1206108-53-3 (Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate)

Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate structure
1206108-53-3 structure
Product Name:Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate
CAS No:1206108-53-3
MF:C13H11F3N2O2
MW:284.233853578568
CID:1213603
PubChem ID:45588951
Update Time:2025-04-20

Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate
    • SureCN441445
    • MolPort-007-988-559
    • ZINC40175514
    • AKOS002337518
    • MCULE-7788025697
    • BB 0241041
    • ST51065912
    • 4-Amino-6-(trifluoromethyl)quinoline-3-carboxylic acid ethyl ester
    • 4-Amino-6-trifluoromethyl-quinoline-3-carbox ylic acid ethyl ester
    • SureCN441445; MolPort-007-988-559; ZINC40175514; AKOS002337518; MCULE-7788025697; BB 0241041; ST51065912; 4-Amino-6-(trifluoromethyl)quinoline-3-carboxylic acid ethyl ester; 4-Amino-6-trifluoromethyl-quinoline-3-carbox ylic acid ethyl ester;
    • FVODUDZBXBKUMW-UHFFFAOYSA-N
    • SCHEMBL441445
    • MFCD16987436
    • 1206108-53-3
    • DTXSID70670693
    • Inchi: 1S/C13H11F3N2O2/c1-2-20-12(19)9-6-18-10-4-3-7(13(14,15)16)5-8(10)11(9)17/h3-6H,2H2,1H3,(H2,17,18)
    • InChI Key: FVODUDZBXBKUMW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)N)(F)F

Computed Properties

  • Exact Mass: 284.07726208g/mol
  • Monoisotopic Mass: 284.07726208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.2Ų
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